Cas no 435342-02-2 (C-(1H-Naphtho2,3-dimidazol-2-yl)-methylaminedihydrochloride)

• Product name: C-(1H-Naphtho2,3-dimidazol-2-yl)-methylaminedihydrochloride
• CAS No: 435342-02-2
• MF: C₁₂H₁₁N₃
• MW: 197.23600
• MDL: MFCD03163195
• CID: 928997
• PubChem ID: 17368303

C-(1H-Naphtho2,3-dimidazol-2-yl)-methylaminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• c-(1h-naphtho[2,3-d]imidazol-2-yl)-methylamine
• 1H-benzo[f]benzimidazol-2-ylmethanamine
• C-(1H-Naphtho[2,3-d]imidazol-2-yl)-methylamine dihydrochloride
• HMS1372H03
• BAS 05289835
• AKOS000300173
• DTXSID70389975
• 1-(1H-naphtho[2,3-d]imidazol-2-yl)methanamine
• (1H-Naphtho[2,3-d]imidazol-2-yl)methanamine
• ChemDiv2_001213
• SCHEMBL9999682
• CHEMBL4533883
• Oprea1_609711
• EN300-2844783
• DB-225460
• DB-016242
• 510764-23-5
• {1H-NAPHTHO[2,3-D]IMIDAZOL-2-YL}METHANAMINE
• 435342-02-2
• C-(1H-Naphtho2,3-dimidazol-2-yl)-methylaminedihydrochloride

• MDL： MFCD03163195
• Inchi： InChI=1S/C12H11N3/c13-7-12-14-10-5-8-3-1-2-4-9(8)6-11(10)15-12/h1-6H,7,13H2,(H,14,15)
• InChI Key： AJKYFNXDRVSPJH-UHFFFAOYSA-N
• SMILES： c1ccc2cc3c(cc2c1)[nH]c(n3)CN

Computed Properties

• Exact Mass: 197.09500
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 484.1±28.0 °C at 760 mmHg
• Flash Point: 278.3±11.2 °C
• PSA: 54.70000
• LogP: 2.87510
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

C-(1H-Naphtho2,3-dimidazol-2-yl)-methylaminedihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on C-(1H-Naphtho2,3-dimidazol-2-yl)-methylaminedihydrochloride

Exploring the Properties and Applications of C-(1H-Naphtho[2,3-d]imidazol-2-yl)-methylaminedihydrochloride (CAS No. 435342-02-2)

The compound C-(1H-Naphtho[2,3-d]imidazol-2-yl)-methylaminedihydrochloride, identified by the CAS number 435342-02-2, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a naphthoimidazole framework, which is known for its unique electronic properties and structural versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic processes. These techniques not only enhance the yield but also ensure higher purity levels, making it suitable for high-end applications in pharmaceuticals and materials science.

The structural integrity of C-(1H-Naphtho[2,3-d]imidazol-2-yl)-methylaminedihydrochloride is further complemented by its dihydrochloride form, which stabilizes the molecule and enhances its solubility properties. This characteristic is particularly advantageous in drug delivery systems where solubility is a critical factor for bioavailability.

In the realm of pharmaceutical research, this compound has garnered attention as a potential lead molecule in the development of novel therapeutic agents. Its naphthoimidazole core exhibits promising biological activities, including antioxidant and anti-inflammatory properties, which are being actively explored in preclinical studies.

Beyond pharmacology, the compound's electronic properties make it a strong candidate for applications in optoelectronic materials. Recent studies have highlighted its potential as a building block for advanced materials such as organic light-emitting diodes (OLEDs) and sensors, where its structural flexibility and electronic conductivity are highly valued.

Moreover, the integration of computational chemistry tools has provided deeper insights into the molecular dynamics of C-(1H-Naphtho[2,3-d]imidazol-2-yl)-methylaminedihydrochloride. These simulations have not only elucidated its electronic structure but also guided researchers in tailoring its properties for specific applications.

In conclusion, the compound C-(1H-Naphtho[2,3-d]imidazol-2-yl)-methylaminedihydrochloride (CAS No. 435342-02-2) stands at the forefront of modern chemical innovation. Its versatile structure and favorable properties position it as a key player in diverse fields ranging from drug discovery to advanced materials development.